![molecular formula C15H12FN3O3S B5850232 N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide](/img/structure/B5850232.png)
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. This compound, also known as FNAC, has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In
Mechanism of Action
The mechanism of action of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide is not fully understood, but studies have suggested that it may act by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. This compound has also been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis. This compound has also been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and survival, including topoisomerase II, tubulin, and Akt. In addition, this compound has been shown to inhibit the expression of various genes involved in cancer cell growth and survival, including Bcl-2 and survivin.
Advantages and Limitations for Lab Experiments
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has several advantages for lab experiments, including its high potency and selectivity against cancer cells, its ability to overcome drug resistance in cancer cells, and its potential to inhibit cancer stem cells. However, this compound also has limitations, including its low solubility in aqueous solutions, its potential toxicity to normal cells, and its limited pharmacokinetic and pharmacodynamic properties.
Future Directions
There are several future directions for the study of N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide, including the development of more efficient and cost-effective synthesis methods, the optimization of its pharmacokinetic and pharmacodynamic properties, and the evaluation of its efficacy and safety in preclinical and clinical studies. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify its potential applications in other areas of pharmaceutical research.
Synthesis Methods
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has been synthesized using various methods, including the reaction of 2-fluoro-5-nitroaniline with carbon disulfide and 4-methylbenzoyl chloride in the presence of a base, and the reaction of 2-fluoro-5-nitroaniline with thiophosgene and 4-methylbenzoic acid in the presence of a base. The yield and purity of the synthesized compound depend on the method used and the reaction conditions.
Scientific Research Applications
N-{[(2-fluoro-5-nitrophenyl)amino]carbonothioyl}-4-methylbenzamide has been studied for its potential applications in pharmaceutical research, particularly in the development of anticancer drugs. Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential to inhibit the growth of cancer stem cells and to overcome drug resistance in cancer cells.
Properties
IUPAC Name |
N-[(2-fluoro-5-nitrophenyl)carbamothioyl]-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O3S/c1-9-2-4-10(5-3-9)14(20)18-15(23)17-13-8-11(19(21)22)6-7-12(13)16/h2-8H,1H3,(H2,17,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TURYSPGKIFXGRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.